Cas no 2228087-01-0 (methyl 2-amino-2-1-(3-ethylthiophen-2-yl)cyclopropylacetate)

Methyl 2-amino-2-[1-(3-ethylthiophen-2-yl)cyclopropyl]acetate is a specialized organic compound featuring a cyclopropane ring fused with a thiophene moiety and an ester-functionalized amino acid derivative. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules with constrained geometries. The presence of both amino and ester groups offers versatile reactivity for further functionalization, while the thiophene and cyclopropyl components contribute to enhanced steric and electronic properties. This compound is particularly useful in medicinal chemistry for developing protease inhibitors or receptor modulators due to its rigid, three-dimensional framework. High purity grades ensure consistent performance in synthetic applications.
methyl 2-amino-2-1-(3-ethylthiophen-2-yl)cyclopropylacetate structure
2228087-01-0 structure
Product Name:methyl 2-amino-2-1-(3-ethylthiophen-2-yl)cyclopropylacetate
CAS No:2228087-01-0
MF:C12H17NO2S
MW:239.33388209343
CID:5838021
PubChem ID:165613394
Update Time:2025-05-24

methyl 2-amino-2-1-(3-ethylthiophen-2-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-amino-2-1-(3-ethylthiophen-2-yl)cyclopropylacetate
    • EN300-1731751
    • methyl 2-amino-2-[1-(3-ethylthiophen-2-yl)cyclopropyl]acetate
    • 2228087-01-0
    • Inchi: 1S/C12H17NO2S/c1-3-8-4-7-16-10(8)12(5-6-12)9(13)11(14)15-2/h4,7,9H,3,5-6,13H2,1-2H3
    • InChI Key: DFIPVGBTGNIBIZ-UHFFFAOYSA-N
    • SMILES: S1C=CC(CC)=C1C1(C(C(=O)OC)N)CC1

Computed Properties

  • Exact Mass: 239.09799996g/mol
  • Monoisotopic Mass: 239.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 80.6Ų

methyl 2-amino-2-1-(3-ethylthiophen-2-yl)cyclopropylacetate Pricemore >>

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Additional information on methyl 2-amino-2-1-(3-ethylthiophen-2-yl)cyclopropylacetate

Comprehensive Overview of Methyl 2-amino-2-1-(3-ethylthiophen-2-yl)cyclopropylacetate (CAS No. 2228087-01-0)

Methyl 2-amino-2-1-(3-ethylthiophen-2-yl)cyclopropylacetate (CAS No. 2228087-01-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl ring and an ethylthiophene moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound’s ester functionality and amino group further enhance its reactivity, enabling diverse chemical transformations.

In recent years, the demand for heterocyclic compounds like methyl 2-amino-2-1-(3-ethylthiophen-2-yl)cyclopropylacetate has surged due to their role in developing novel therapeutics. For instance, thiophene derivatives are widely explored for their anti-inflammatory and antimicrobial properties. This compound’s CAS No. 2228087-01-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its cyclopropylacetate backbone aligns with trends in fragment-based drug design, a hot topic in medicinal chemistry.

The synthesis of methyl 2-amino-2-1-(3-ethylthiophen-2-yl)cyclopropylacetate involves multi-step organic reactions, often starting from 3-ethylthiophene precursors. Optimizing its yield and purity is critical for scalability, a common challenge addressed in peer-reviewed journals. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize this compound, ensuring compliance with regulatory standards. Its stability under various conditions is another area of interest, particularly for storage and transportation in research settings.

From an SEO perspective, keywords like "thiophene-based drug intermediates", "cyclopropylacetate synthesis", and "CAS 2228087-01-0 applications" are highly searched by chemists and formulators. Addressing these queries, this compound’s role in green chemistry initiatives is noteworthy. For example, its potential as a biodegradable intermediate aligns with the global push for sustainable chemical processes. This aspect resonates with environmentally conscious researchers, a growing demographic in the scientific community.

Furthermore, the amino acid ester segment of methyl 2-amino-2-1-(3-ethylthiophen-2-yl)cyclopropylacetate opens doors to peptide-mimetic applications, a trending niche in drug development. Questions like "How to modify thiophene rings for enhanced bioactivity?" or "What are the latest advances in cyclopropane chemistry?" are frequently encountered in forums, underscoring the need for detailed technical discussions. By integrating such long-tail keywords, this content aims to bridge information gaps while maintaining academic rigor.

In conclusion, methyl 2-amino-2-1-(3-ethylthiophen-2-yl)cyclopropylacetate (CAS No. 2228087-01-0) represents a versatile building block in modern synthetic chemistry. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of targeted drug delivery and catalyst design. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.

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